molecular formula C10H11NS B8345340 5-(Dimethyl)aminobenzo[b]thiophene

5-(Dimethyl)aminobenzo[b]thiophene

Cat. No.: B8345340
M. Wt: 177.27 g/mol
InChI Key: BVKSZCWERUSTDZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(Dimethyl)aminobenzo[b]thiophene is a useful research compound. Its molecular formula is C10H11NS and its molecular weight is 177.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H11NS

Molecular Weight

177.27 g/mol

IUPAC Name

N,N-dimethyl-1-benzothiophen-5-amine

InChI

InChI=1S/C10H11NS/c1-11(2)9-3-4-10-8(7-9)5-6-12-10/h3-7H,1-2H3

InChI Key

BVKSZCWERUSTDZ-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1=CC2=C(C=C1)SC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 5-aminobenzo[b]thiophene (4.55 g, 0.03 mole) in CH3CN (175 ml) was added 37% aqueous formaldehyde (28 ml, 0.035 mole) followed by sodium cyanoborohydride (6.65 g, 0.105 mole). Glacial acetic acid (3.5 ml) was added in small increments over 15 minutes. After 1 hour, another 3.5 ml of acetic acid was added and after another 1 hour, the mixture was poured into ether (700 ml). The ethereal layer was separated, washed with lM KOH (3×) then with saturated NaCl solution, dried over anhydrous Na2SO4, and evaporated to dryness in vacuo. The residual dark oily solid was purified by chromatography on 800 ml of silica gel. Elution with 97 hexane:3 ethyl acetate afforded 4.6 g (88%) of 5-(dimethyl)aminobenzo[b]thiophene as a light yellow solid, m.p. 52°-54° C.
Quantity
4.55 g
Type
reactant
Reaction Step One
Quantity
28 mL
Type
reactant
Reaction Step One
Name
Quantity
175 mL
Type
solvent
Reaction Step One
Quantity
6.65 g
Type
reactant
Reaction Step Two
Quantity
3.5 mL
Type
reactant
Reaction Step Three
Quantity
3.5 mL
Type
reactant
Reaction Step Four
Name
Quantity
700 mL
Type
solvent
Reaction Step Five

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